2-Fluoro-5-(3-pyridyl)penta(2-Z,4-E)dienoic Acid
2-Fluoro-5-(3-pyridyl)penta(2-Z,4-E)dienoic Acid
Brand Name:
Vulcanchem
CAS No.:
887355-36-4
VCID:
VC20748712
InChI:
InChI=1S/C10H8FNO2/c11-9(10(13)14)5-1-3-8-4-2-6-12-7-8/h1-7H,(H,13,14)/b3-1+,9-5-
SMILES:
C1=CC(=CN=C1)C=CC=C(C(=O)O)F
Molecular Formula:
C10H8FNO2
Molecular Weight:
193.17 g/mol
2-Fluoro-5-(3-pyridyl)penta(2-Z,4-E)dienoic Acid
CAS No.: 887355-36-4
Cat. No.: VC20748712
Molecular Formula: C10H8FNO2
Molecular Weight: 193.17 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 887355-36-4 |
|---|---|
| Molecular Formula | C10H8FNO2 |
| Molecular Weight | 193.17 g/mol |
| IUPAC Name | (2Z,4E)-2-fluoro-5-pyridin-3-ylpenta-2,4-dienoic acid |
| Standard InChI | InChI=1S/C10H8FNO2/c11-9(10(13)14)5-1-3-8-4-2-6-12-7-8/h1-7H,(H,13,14)/b3-1+,9-5- |
| Standard InChI Key | POQFWZRTZMQLGP-SJAMCSFMSA-N |
| Isomeric SMILES | C1=CC(=CN=C1)/C=C/C=C(/C(=O)O)\F |
| SMILES | C1=CC(=CN=C1)C=CC=C(C(=O)O)F |
| Canonical SMILES | C1=CC(=CN=C1)C=CC=C(C(=O)O)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume